Cas no 1806334-09-7 (Methyl 2,4-diiodo-6-methoxybenzoate)

• Product Name: Methyl 2,4-diiodo-6-methoxybenzoate
• CAS No: 1806334-09-7
• MF: C₉H₈I₂O₃
• MW: 417.966967582703
• CID: 4951182
• Update Time: 2025-05-19

Methyl 2,4-diiodo-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-diiodo-6-methoxybenzoate

• Inchi： 1S/C9H8I2O3/c1-13-7-4-5(10)3-6(11)8(7)9(12)14-2/h3-4H,1-2H3
• InChI Key： PNLNJGQBUOPTNY-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1C(=O)OC)OC)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2,4-diiodo-6-methoxybenzoate

Methyl 2,4-diiodo-6-methoxybenzoate (CAS No. 1806334-09-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2,4-diiodo-6-methoxybenzoate (CAS No. 1806334-09-7) is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its unique structural properties, serves as a crucial building block in the development of various therapeutic agents. Its molecular structure, featuring both iodine substituents and a methoxy group, makes it particularly valuable for constructing complex pharmacophores.

The significance of Methyl 2,4-diiodo-6-methoxybenzoate lies in its ability to undergo a wide range of chemical transformations. These transformations include nucleophilic aromatic substitution, cross-coupling reactions, and reduction processes, which are fundamental to the synthesis of biologically active molecules. The presence of iodine atoms at the 2 and 4 positions enhances its reactivity, making it an ideal candidate for palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Methyl 2,4-diiodo-6-methoxybenzoate has emerged as a critical intermediate in this endeavor. For instance, it has been utilized in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The ability to introduce diverse functional groups into the benzene ring via this intermediate allows for the creation of highly tailored drug candidates.

One of the most compelling applications of Methyl 2,4-diiodo-6-methoxybenzoate is in the development of antiviral agents. The structural motif present in this compound has been shown to interact effectively with viral enzymes, thereby inhibiting replication. Recent studies have demonstrated its role in synthesizing compounds that target RNA-dependent RNA polymerases, a key enzyme in many viral life cycles. This has opened up new avenues for treating emerging infectious diseases.

The pharmaceutical industry has also leveraged Methyl 2,4-diiodo-6-methoxybenzoate in the creation of anti-inflammatory drugs. By modifying its structure through further chemical reactions, researchers have been able to develop molecules that selectively inhibit inflammatory pathways without causing significant side effects. This is particularly important in chronic conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area where Methyl 2,4-diiodo-6-methoxybenzoate plays a crucial role is in the synthesis of central nervous system (CNS) drugs. Its structural framework allows for the development of compounds that can cross the blood-brain barrier efficiently. This property is essential for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have utilized this intermediate to create cholinesterase inhibitors and neurotrophic factors that show promise in preclinical studies.

The versatility of Methyl 2,4-diiodo-6-methoxybenzoate extends to the field of anticancer research as well. Its ability to form stable complexes with metal ions has led to the development of novel chemotherapeutic agents. These complexes have been shown to exhibit potent cytotoxic effects against various cancer cell lines while maintaining lower toxicity towards healthy cells. This has made them attractive candidates for clinical trials.

In conclusion, Methyl 2,4-diiodo-6-methoxybenzoate (CAS No. 1806334-09-7) is a multifaceted intermediate with far-reaching implications in pharmaceutical synthesis. Its unique structural features enable it to participate in a variety of chemical reactions, making it indispensable for developing new drugs across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance is only set to grow.